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Abstract
This technical guide provides a comprehensive overview of 5-Propylnonane, a branched

alkane with the CAS number 998-35-6. The document details its physicochemical properties,

synthesis, and purification methods, and provides insights into its spectroscopic

characterization. It also explores the reactivity, potential applications, and toxicological profile of

5-Propylnonane and related branched alkanes. This guide is intended to be a valuable

resource for professionals in research and drug development who may encounter or utilize this

compound in their work.

Introduction
5-Propylnonane is a saturated hydrocarbon belonging to the class of branched alkanes. Its

molecular structure consists of a nonane backbone with a propyl group attached to the fifth

carbon atom. Like other alkanes, it is a nonpolar compound with low reactivity, primarily

undergoing combustion and halogenation reactions.[1][2] Branched alkanes are significant

components in the petroleum industry, often used to enhance the octane rating of fuels.[3][4] In
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the cosmetics industry, C9-C12 alkanes serve as emollients and solvents, valued for their light

texture and ability to dissolve other ingredients.[5] This guide will delve into the specific

technical details of 5-Propylnonane, providing a foundational understanding for its potential

use in scientific and industrial applications.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Propylnonane is presented in the table

below. These properties are essential for understanding its behavior in various experimental

and industrial settings.

Property Value Reference

CAS Number 998-35-6 [6][7]

Molecular Formula C₁₂H₂₆ [6][7]

IUPAC Name 5-Propylnonane [6]

Synonyms Nonane, 5-propyl- [6]

Molecular Weight 170.33 g/mol [6]

Density 0.7511 g/cm³ (estimate) [8]

Boiling Point 197 °C (estimate) [8]

Melting Point -50.8 °C (estimate) [8]

XLogP3 6.4 [6]

Experimental Protocols
Synthesis of 5-Propylnonane
A common and effective method for the synthesis of 5-Propylnonane is through a Grignard

reaction followed by dehydration and hydrogenation.[3]

Experimental Workflow: Synthesis of 5-Propylnonane
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Step 1: Grignard Reaction

Step 2: Formation of Alcohol Intermediate

Step 3: Dehydration

Step 4: Hydrogenation
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Caption: Synthesis of 5-Propylnonane via Grignard reaction, dehydration, and hydrogenation.
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Methodology:

Grignard Reaction: To a solution of n-propylmagnesium chloride (a Grignard reagent) in

anhydrous ether, 5-nonanone is added dropwise. The reaction mixture is stirred to facilitate

the formation of the magnesium alkoxide intermediate.[3]

Workup: The reaction is quenched by pouring it into a saturated aqueous solution of

ammonium chloride to protonate the alkoxide, yielding 5-propylnonan-5-ol. The product is

then extracted with diethyl ether.[3]

Dehydration: The synthesized alcohol is subjected to acid-catalyzed dehydration, for

instance, using p-toluenesulfonic acid (PTSA), to yield a mixture of alkene isomers.[3]

Hydrogenation: The resulting mixture of alkenes is hydrogenated using a palladium on

carbon (Pd/C) catalyst under a hydrogen atmosphere to yield the final product, 5-
Propylnonane.[3]

Purification
The primary method for purifying 5-Propylnonane from the reaction mixture is fractional

distillation. This technique separates compounds based on differences in their boiling points.[9]

Experimental Protocol: Purification by Fractional Distillation

The crude 5-Propylnonane is placed in a round-bottom flask equipped with a fractional

distillation column.

The apparatus is heated, and the fraction that distills at the boiling point of 5-Propylnonane
(approximately 197 °C) is collected.[8][9]

For high-boiling compounds like 5-Propylnonane, vacuum distillation is recommended to

prevent decomposition at high temperatures.[9]

Spectroscopic Analysis
GC-MS is a powerful technique for identifying and quantifying volatile compounds.

Experimental Protocol: GC-MS Analysis
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Sample Preparation: A dilute solution of 5-Propylnonane in a volatile organic solvent (e.g.,

hexane or dichloromethane) is prepared.

GC Conditions: A capillary column suitable for hydrocarbon analysis (e.g., HP-5-ms) is used.

The oven temperature is programmed to ramp from a low initial temperature (e.g., 50 °C) to

a final temperature (e.g., 320 °C) to ensure good separation. The inlet temperature is

typically set high (e.g., 300 °C) to ensure rapid volatilization.[10]

MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode at 70 eV.

The mass range is scanned to detect the molecular ion and characteristic fragment ions of 5-
Propylnonane.[10]

Expected Mass Spectrum Fragmentation: The mass spectrum of 5-Propylnonane is expected

to show a molecular ion peak (M+) at m/z 170. The fragmentation pattern will be characteristic

of branched alkanes, with prominent peaks resulting from the cleavage of C-C bonds adjacent

to the branch point.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

Experimental Protocol: NMR Analysis

Sample Preparation: A small amount of purified 5-Propylnonane is dissolved in a deuterated

solvent (e.g., CDCl₃). Tetramethylsilane (TMS) is typically used as an internal standard.[11]

¹H NMR: The ¹H NMR spectrum will show signals corresponding to the different types of

protons in the molecule. The chemical shifts, integration, and splitting patterns of these

signals provide information about the connectivity of the atoms.[11][12]

¹³C NMR: The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in

the 5-Propylnonane molecule. The chemical shifts of these signals are indicative of the

electronic environment of each carbon.[13][14]

FT-IR spectroscopy is used to identify the functional groups present in a molecule by detecting

the absorption of infrared radiation.

Experimental Protocol: FT-IR Analysis
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Sample Preparation: For a liquid sample like 5-Propylnonane, a thin film can be prepared

by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr).[15][16]

Analysis: The prepared sample is placed in the path of an infrared beam, and the resulting

spectrum is recorded. The spectrum of an alkane like 5-Propylnonane is expected to be

relatively simple, showing characteristic C-H stretching and bending vibrations.[17][18]

Reactivity and Applications
Chemical Reactivity
Alkanes, including 5-Propylnonane, are generally unreactive due to the strength and nonpolar

nature of their C-C and C-H single bonds.[1] Their primary reactions are:

Combustion: In the presence of sufficient oxygen, 5-Propylnonane will undergo complete

combustion to produce carbon dioxide and water, releasing a significant amount of energy.[1]

Halogenation: Under UV light or at high temperatures, 5-Propylnonane can react with

halogens (e.g., chlorine or bromine) in a free-radical substitution reaction to form

haloalkanes.[2]

Potential Applications
While specific applications for 5-Propylnonane are not extensively documented, branched

alkanes with similar carbon numbers have several industrial uses:

Fuels and Lubricants: Branched alkanes are valued for their high octane ratings and are key

components of gasoline.[1][4][19] They are also used in the formulation of lubricating oils due

to their viscosity properties.[1]

Solvents: Due to their nonpolar nature, C9-C12 alkanes are used as solvents in various

industrial processes and consumer products.[8]

Cosmetics: In the cosmetics industry, these alkanes are used as emollients and solvents in

products like hair masks, conditioners, and sunscreens, providing a light and smooth texture.

[5]
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Polymers: Branched alkanes can serve as monomers in the synthesis of certain polymers

and plastics.[4][20]

Toxicology and Metabolism
Toxicological Profile
Specific toxicological data for 5-Propylnonane is limited. However, studies on mixtures of

branched and linear C8-C18 alkanes provide some insights. These mixtures generally exhibit

low acute oral, dermal, and inhalation toxicity.[21] They may cause slight skin and eye irritation

but are not considered skin sensitizers or genotoxic.[21] Due to their low water solubility and

high log Kow, dermal absorption is expected to be low.[21] Inhalation of vapors of shorter-chain

alkanes (< C10) may cause adverse health effects.[21]

Metabolism and Biodegradation
The metabolism of branched-chain alkanes is less well-characterized than that of their linear

counterparts. In microorganisms, the degradation of branched alkanes is known to occur,

although often at a slower rate than for n-alkanes.[16][22] The metabolic pathways can involve

terminal or subterminal oxidation, where a monooxygenase enzyme introduces a hydroxyl

group, which is then further oxidized.[15][16] The presence of branching can hinder the initial

enzymatic attack.[22] Information on the metabolism of 5-Propylnonane in mammals is not

readily available. The metabolism of branched-chain amino acids is a well-studied field but

involves different enzymatic pathways and is not directly applicable to branched-chain alkanes.

[23][24][25]

Conceptual Pathway: Microbial Degradation of Branched Alkanes
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Caption: A generalized pathway for the microbial degradation of branched alkanes.
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Conclusion
5-Propylnonane is a branched alkane with well-defined physicochemical properties. Its

synthesis can be achieved through established organic chemistry reactions, and it can be

purified and characterized using standard laboratory techniques. While its reactivity is low,

typical of alkanes, it shares properties with other branched alkanes that are utilized in various

industrial applications, including fuels, solvents, and cosmetics. Toxicological data for closely

related compounds suggest a low hazard profile, although specific data for 5-Propylnonane is

lacking. Further research into its metabolic fate in higher organisms and its potential biological

activities would be beneficial for a more complete understanding of this compound, particularly

for its potential relevance in drug development and safety assessment. There is currently no

evidence to suggest the involvement of 5-Propylnonane in any specific biological signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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